Cas no 664364-27-6 (TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE
• CAS No: 664364-27-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5700071
• PubChem ID: 90793086
• Update Time: 2026-03-11

TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-tert-butyl 2-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(hydroxymethyl)-4-methoxy-, 1,1-dimethylethyl ester, (2R,4R)-
• (2R,4R)-1-Boc-2-(hydroxymethyl)-4-methoxy-pyrrolidine
• MFCD30829048
• tert-butyl (2r,4r)-2-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• tert-butyl (2R,4R)-2-(hydroxymethyl)-4-methoxy-pyrrolidine-1-carboxylate
• 664364-27-6
• tert-butyl(2r,4r)-2-(hydroxymethyl)-4-methoxypyrrolidine-1-carboxylate
• PS-16080
• SCHEMBL19181227
• TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-6-9(15-4)5-8(12)7-13/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： ZYVBYRKLECISLP-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](OC)C[C@@H]1CO

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 317.6±27.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE

Introduction to TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE (CAS No. 664364-27-6)

TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE, identified by its Chemical Abstracts Service (CAS) number 664364-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its biological activity and potential therapeutic applications. The unique stereochemistry and functional groups present in this molecule make it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE features a chiral center at the 2-position and another at the 4-position, contributing to its enantiomeric purity and specificity. The presence of both hydroxymethyl and methoxy groups further enhances its reactivity and potential interactions with biological targets. Such structural features are often exploited in the design of drugs that require precise molecular recognition and binding affinity.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their diverse pharmacological properties. These compounds have been explored for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The specific configuration of TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE makes it an intriguing subject for studying its potential effects on target proteins and cellular processes.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The hydroxymethyl group, for instance, can participate in hydrogen bonding interactions, which are crucial for establishing stable binding between a drug molecule and its biological target. Similarly, the methoxy group can influence the electronic properties of the molecule, affecting its binding affinity and selectivity.

Recent studies have demonstrated that pyrrolidine derivatives can exhibit significant pharmacological activity when properly designed. For example, certain analogs have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in cancer progression. The stereochemistry of TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE is particularly noteworthy, as enantiomeric purity is often critical for achieving desired pharmacological effects while minimizing off-target interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution methods, are typically employed to achieve the desired stereochemical configuration. The use of protected functional groups during synthesis is also essential to prevent unwanted side reactions and ensure the integrity of the target molecule.

Once synthesized, TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE can be subjected to various biochemical assays to evaluate its interaction with potential targets. These assays may include enzyme inhibition studies, cell-based assays, and spectroscopic techniques to determine binding affinities and kinetic parameters. Such experimental data are crucial for understanding the mechanism of action and for guiding further structural optimization.

The compound's potential therapeutic applications extend beyond oncology. Researchers are exploring its utility in treating inflammatory diseases by targeting key inflammatory pathways. Additionally, its structural features make it a viable candidate for developing treatments against neurological disorders where modulation of neurotransmitter systems is required. The ability to fine-tune the properties of pyrrolidine derivatives through structural modifications offers a versatile platform for drug discovery.

In conclusion,TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE (CAS No. 664364-27-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its stereochemistry, functional groups, and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for pyrrolidine derivatives,TERT-BUTYL (2R,4R)-2-(HYDROXYMETHYL)-4-METHOXYPYRROLIDINE-1-CARBOXYLATE is poised to play a pivotal role in addressing unmet medical needs across various disease areas.